Carbodiimides
Carbodiimides, also known as ureas, are a class of organic compounds characterized by the presence of an urea group (-NH-CO-NH-). These compounds find extensive applications in various industries due to their unique properties. They are often used as crosslinking agents in polymer chemistry for improving mechanical strength and durability of materials such as plastics, rubber, and adhesives. In pharmaceuticals, carbodiimides act as coupling reagents facilitating the formation of amide bonds between drugs and carriers. Additionally, they play a crucial role in biological research as effective protectants against hydrolysis and enzymatic degradation of sensitive biomolecules like enzymes and proteins. Furthermore, some carbodiimides are used in the synthesis of polyamides, fibers, and coatings due to their ability to promote robust chemical bonds. Their versatility makes them indispensable in modern chemistry and materials science.
